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For Researchers, Scientists, and Drug Development Professionals

Abstract
SC-19220 is a selective antagonist of the Prostaglandin E2 (PGE2) receptor subtype 1 (EP1).

Its application in preclinical research is pivotal for investigating the roles of the PGE2/EP1

signaling axis in various physiological and pathological processes, including inflammation, pain,

and cancer. These application notes provide a comprehensive overview of the in vivo dosage

and administration of SC-19220 in various animal models, based on published literature.

Detailed protocols for administration and relevant signaling pathways are also presented to

facilitate experimental design and execution.

Data Presentation
The following tables summarize the quantitative data for the in vivo administration of SC-19220
across different species and experimental contexts.

Table 1: In Vivo Dosage and Administration of SC-19220 in Rats
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Indication Strain Dosage
Administrat
ion Route

Vehicle Reference

IL-1β-induced

Fever
Wistar 100 µ g/rat

Intracerebrov

entricular

(LCV)

Not Specified [1]

Micturition

Reflex
Not Specified 5-20 mg/kg

Intravenous

(i.v.)
Not Specified

Table 2: In Vivo Dosage and Administration of SC-19220 in Cats

Indication Strain Dosage
Administrat
ion Route

Vehicle Reference

Body

Temperature

Regulation

Not Specified 3-9 mg/kg
Intravenous

(i.v.)
Not Specified

Table 3: In Vivo Administration of SC-19220 in Mice

Indication Strain Dosage
Administrat
ion Route

Vehicle Reference

Burn Sepsis Not Specified Not Specified Not Specified Not Specified [2]

Note: Specific dosage and administration route for the murine burn sepsis model were not

detailed in the cited literature.

Signaling Pathway
SC-19220 functions as a competitive antagonist of the EP1 receptor, a G-protein coupled

receptor (GPCR). The binding of the endogenous ligand, prostaglandin E2 (PGE2), to the EP1

receptor typically initiates a signaling cascade that results in an increase in intracellular calcium

concentration. By blocking this interaction, SC-19220 inhibits these downstream effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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